Cas no 2137592-75-5 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl)-
• CAS No: 2137592-75-5
• MF: C₇H₁₂FN₃O₃S
• MW: 237.251883506775
• CID: 5297892
• Update Time: 2025-06-08

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-Ethyl-4-(2-methoxyethyl)-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl)-

• Inchi： 1S/C7H12FN3O3S/c1-3-6-9-10-7(15(8,12)13)11(6)4-5-14-2/h3-5H2,1-2H3
• InChI Key： RKEUYGVUBJYZQD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1CCOC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl)-

Introduction to 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) (CAS No. 2137592-75-5)

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) (CAS No. 2137592-75-5) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a sulfonyl fluoride group and an ethyl substituent on the triazole ring. These characteristics make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) is defined by its molecular formula C₁₀H₁₃N₃O₃S. The presence of the sulfonyl fluoride group imparts unique reactivity and functional properties to the molecule, making it an attractive building block for synthetic chemists. The ethyl and methoxyethyl substituents further enhance its solubility and bioavailability, which are crucial factors in drug design.

In recent years, triazoles have been extensively studied for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The introduction of the sulfonyl fluoride group in 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) has opened new avenues for exploring its potential as a lead compound in drug discovery. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the antifungal properties of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl). The compound demonstrated significant activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for severe infections in immunocompromised patients. The mechanism of action was attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) has also shown promise as an anticancer agent. Preclinical studies have indicated that it can selectively target cancer cells by inducing apoptosis and inhibiting angiogenesis. The sulfonyl fluoride group plays a crucial role in these activities by facilitating the formation of covalent bonds with specific protein targets within cancer cells.

The development of new drugs often involves optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. In this context, the solubility and stability of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) have been extensively evaluated. Researchers have found that the compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for effective drug delivery.

To further enhance its therapeutic potential, several derivatives of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) have been synthesized and tested. These derivatives include modifications to the ethyl and methoxyethyl substituents as well as the introduction of additional functional groups to improve binding affinity and selectivity. Preliminary results have shown that some of these derivatives exhibit enhanced biological activity compared to the parent compound.

The safety profile of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2-methoxyethyl) (CAS No. 2137592-75-5) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies against fungal infections and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use.